Cas no 2825006-38-8 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl)-
• CAS No: 2825006-38-8
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 5465074
• Update Time: 2025-06-08

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl)-

• Inchi： 1S/C14H12N2O5/c17-6-7-1-2-8-9(5-7)14(21)16(13(8)20)10-3-4-11(18)15-12(10)19/h1-2,5,10,17H,3-4,6H2,(H,15,18,19)
• InChI Key： UWVIUWWWHIAFLY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(CO)C=C2)C(=O)N1C1CCC(=O)NC1=O

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl)-

Professional Introduction to Compound with CAS No. 2825006-38-8 and Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl)

The compound identified by the CAS number 2825006-38-8 and the product name 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl) represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates key functional groups that contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in 1H-Isoindole-1,3(2H)-diones as scaffolds for drug discovery. These compounds are known for their ability to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of the 1H-Isoindole-1,3(2H)-dione core with a 2-(2,6-dioxo-3-piperidinyl) group and a 5-(hydroxymethyl) substituent enhances its pharmacological potential by introducing additional binding sites and functional moieties that can interact with biological targets.

The 2-(2,6-dioxo-3-piperidinyl) moiety is particularly noteworthy as it introduces a piperidine ring system, which is commonly found in many bioactive molecules. Piperidine derivatives are known for their role in modulating various biological pathways, making them valuable candidates for therapeutic intervention. The presence of the 5-(hydroxymethyl) group further diversifies the chemical landscape of the molecule, allowing for potential interactions with hydrophobic pockets or other functional groups on biological targets.

Recent studies have highlighted the importance of 1H-Isoindole-1,3(2H)-diones in the development of novel pharmaceutical agents. For instance, derivatives of this scaffold have been shown to inhibit the activity of certain enzymes involved in cancer progression. The compound with CAS no. 2825006-38-8 is no exception and has been investigated for its potential role in modulating pathways relevant to neurological disorders. The structural features of this molecule make it a promising candidate for further exploration in this domain.

The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl) involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 2-(2,6-dioxo-3-piperidinyl) group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the addition of the 5-(hydroxymethyl) substituent requires careful consideration to maintain the integrity of the core structure. Advances in synthetic methodologies have enabled researchers to achieve higher levels of precision in constructing complex molecular architectures like this one.

In terms of biological activity, preliminary studies suggest that this compound exhibits notable effects on cellular pathways associated with inflammation and oxidative stress. These pathways are implicated in various diseases, including neurodegenerative disorders and cardiovascular conditions. The ability of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl) to modulate these pathways makes it an attractive candidate for further investigation in preclinical models.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. The versatility of structures like 1H-Isoindole-1,3(2H)-diones allows for extensive modifications that can fine-tune their biological activities. By incorporating different substituents at strategic positions within the core scaffold, researchers can develop molecules with enhanced potency and selectivity. The compound with CAS no. 2825006-38-8 exemplifies this approach and demonstrates how structural modifications can lead to novel pharmacological entities.

Future research directions for this compound include exploring its mechanism of action in detail and evaluating its efficacy in vivo. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further development efforts. Additionally, computational modeling techniques can be employed to predict how modifications to the structure might affect its biological activity.

The broader significance of this compound lies in its contribution to the expanding library of heterocyclic molecules being explored for therapeutic applications. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in meaningful ways. Compounds like 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(hydroxymethyl) represent a testament to this progress and highlight the ongoing innovation in chemical biology and pharmaceutical research.